Cas no 1541583-59-8 (3-(2-bromo-3-methoxyphenyl)butanoic acid)
3-(2-bromo-3-methoxyphenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-bromo-3-methoxyphenyl)butanoic acid
- EN300-1906198
- 1541583-59-8
-
- Inchi: 1S/C11H13BrO3/c1-7(6-10(13)14)8-4-3-5-9(15-2)11(8)12/h3-5,7H,6H2,1-2H3,(H,13,14)
- InChI Key: RSJKCHLJFMPIEN-UHFFFAOYSA-N
- SMILES: BrC1C(=CC=CC=1C(C)CC(=O)O)OC
Computed Properties
- Exact Mass: 272.00481g/mol
- Monoisotopic Mass: 272.00481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 46.5Ų
3-(2-bromo-3-methoxyphenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1906198-0.05g |
3-(2-bromo-3-methoxyphenyl)butanoic acid |
1541583-59-8 | 0.05g |
$827.0 | 2023-09-18 | ||
| Enamine | EN300-1906198-0.1g |
3-(2-bromo-3-methoxyphenyl)butanoic acid |
1541583-59-8 | 0.1g |
$867.0 | 2023-09-18 | ||
| Enamine | EN300-1906198-0.25g |
3-(2-bromo-3-methoxyphenyl)butanoic acid |
1541583-59-8 | 0.25g |
$906.0 | 2023-09-18 | ||
| Enamine | EN300-1906198-0.5g |
3-(2-bromo-3-methoxyphenyl)butanoic acid |
1541583-59-8 | 0.5g |
$946.0 | 2023-09-18 | ||
| Enamine | EN300-1906198-1.0g |
3-(2-bromo-3-methoxyphenyl)butanoic acid |
1541583-59-8 | 1g |
$1029.0 | 2023-06-02 | ||
| Enamine | EN300-1906198-2.5g |
3-(2-bromo-3-methoxyphenyl)butanoic acid |
1541583-59-8 | 2.5g |
$1931.0 | 2023-09-18 | ||
| Enamine | EN300-1906198-5.0g |
3-(2-bromo-3-methoxyphenyl)butanoic acid |
1541583-59-8 | 5g |
$2981.0 | 2023-06-02 | ||
| Enamine | EN300-1906198-10.0g |
3-(2-bromo-3-methoxyphenyl)butanoic acid |
1541583-59-8 | 10g |
$4421.0 | 2023-06-02 | ||
| Enamine | EN300-1906198-1g |
3-(2-bromo-3-methoxyphenyl)butanoic acid |
1541583-59-8 | 1g |
$986.0 | 2023-09-18 | ||
| Enamine | EN300-1906198-5g |
3-(2-bromo-3-methoxyphenyl)butanoic acid |
1541583-59-8 | 5g |
$2858.0 | 2023-09-18 |
3-(2-bromo-3-methoxyphenyl)butanoic acid Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 3-(2-bromo-3-methoxyphenyl)butanoic acid
Introduction to 3-(2-bromo-3-methoxyphenyl)butanoic acid (CAS No. 1541583-59-8)
3-(2-bromo-3-methoxyphenyl)butanoic acid (CAS No. 1541583-59-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated and methoxylated aromatic ring linked to a butanoic acid moiety. The combination of these functional groups endows the molecule with a diverse range of chemical properties and potential biological activities.
The bromine atom in the aromatic ring plays a crucial role in the compound's reactivity and selectivity, making it a valuable intermediate in the synthesis of more complex molecules. The methoxy group, on the other hand, contributes to the molecule's lipophilicity and can influence its interaction with biological targets. The butanoic acid moiety provides the compound with carboxylic acid functionality, which can be exploited for various chemical transformations and conjugations.
Recent studies have highlighted the potential applications of 3-(2-bromo-3-methoxyphenyl)butanoic acid in drug discovery and development. For instance, researchers at the University of California, San Francisco, have explored its use as a building block for the synthesis of novel antiviral agents. The compound's ability to undergo selective functionalization reactions has been leveraged to create derivatives with enhanced antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses.
In another study published in the Journal of Medicinal Chemistry, scientists from the National Institutes of Health (NIH) investigated the role of 3-(2-bromo-3-methoxyphenyl)butanoic acid in modulating cellular signaling pathways. The compound was found to exhibit potent inhibitory effects on specific kinases involved in cancer cell proliferation and metastasis. These findings suggest that 3-(2-bromo-3-methoxyphenyl)butanoic acid could serve as a lead compound for the development of targeted cancer therapies.
The physical and chemical properties of 3-(2-bromo-3-methoxyphenyl)butanoic acid have also been extensively characterized. It is a white crystalline solid with a melting point ranging from 105°C to 107°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.
In terms of safety and handling, 3-(2-bromo-3-methoxyphenyl)butanoic acid should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn when handling the compound to minimize exposure risks. Additionally, it is important to follow all relevant safety guidelines and regulations when working with this compound in laboratory settings.
The synthesis of 3-(2-bromo-3-methoxyphenyl)butanoic acid typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the bromination of 2-methoxybenzaldehyde followed by condensation with malonic acid and subsequent decarboxylation to form the desired product. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.
Despite its potential applications, further research is needed to fully understand the biological mechanisms underlying the activity of 3-(2-bromo-3-methoxyphenyl)butanoic acid. Ongoing studies are focused on elucidating its pharmacokinetic properties, toxicity profiles, and potential side effects. These investigations will be crucial for translating this promising compound into clinical applications.
In conclusion, 3-(2-bromo-3-methoxyphenyl)butanoic acid (CAS No. 1541583-59-8) represents an important molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile chemical properties make it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.
1541583-59-8 (3-(2-bromo-3-methoxyphenyl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)